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Compound of Interest

Compound Name: Trichloronat

Cat. No.: B1683238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organophosphate insecticide
Trichloronat, focusing on its chemical identity, physicochemical properties, toxicological
profile, and mechanism of action. The information is presented to support research and
development activities related to this compound.

Chemical Nomenclature and Identification

Trichloronat is an organophosphorus insecticide.[1] Its chemical identity is defined by various
nomenclature systems and registry numbers.

IUPAC Names:
 ethoxy-ethyl-sulfanylidene-(2,4,5-trichlorophenoxy)-A>-phosphane[2]
e (RS)-[O-ethyl O-(2,4,5-trichlorophenyl) ethylphosphonothioate][3][4]
e (2)-[O-ethyl O-(2,4,5-trichlorophenyl) ethylphosphonothioate][3]
CAS Name:

e O-ethyl O-(2,4,5-trichlorophenyl) P-ethylphosphonothioate[3]
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CAS Registry Number:
e 327-98-0[2][3][5][6]1[7]

A variety of synonyms and trade names have been used to identify Trichloronat, reflecting its
history in commercial and research settings.

Common Synonyms and Trade Names:[2][5][6][8][9][10][11]

Agrisil

e Agritox

o BAY 37289

o Bayer 37289

e Chemagro 37289
e ENT 25,712

e Fenophosphon
 Fitosol

o O-Ethyl O-2,4,5-trichlorophenyl ethylphosphonothioate
e Phytosol
 Richloronate

e S 4400

o Trichloronate

Physicochemical Properties

The physicochemical properties of Trichloronat are crucial for understanding its environmental
fate, transport, and biological availability. A summary of these properties is presented in the
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table below.
Property Value Reference
Molecular Formula C10H12CI302PS 2115161171
Molecular Weight 333.60 g/mol [21[51[7]
Appearance Amber colored odorless liquid [1]
Boiling Point 372 °C at 760 mmHg [5][6]
Density 1.406 g/cm3 [5][6]

Water Solubility

0.88 mg/L at 20 °C

[5]

Vapor Pressure

2.13 x 107> mmHg at 25 °C

[5](6]

LogP (Octanol/Water Partition

o 5.2 [2]
Coefficient)
Refractive Index 1.566 [6]
Flash Point 178.8 °C [5][6]

Toxicological Profile

Trichloronat is a highly toxic compound, and its toxicity varies across different species and

routes of exposure. The following table summarizes the available acute toxicity data, primarily

expressed as the median lethal dose (LD50).

) Route of
Species o . LD50 Value Reference
Administration

Rat Oral 16 - 37.5 mg/kg [2]

Rabbit Oral 25 - 50 mg/kg [2]

Chicken Oral 45 mg/kg [2]

Mallard Duck Oral 12.0 mg/kg [2]
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Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of toxicity for Trichloronat, like other organophosphate insecticides, is
the inhibition of the enzyme acetylcholinesterase (AChE).[4][12][13] AChE is critical for the

proper functioning of the nervous system, where it hydrolyzes the neurotransmitter
acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Trichloronat leads to an accumulation of ACh at the synapse,
resulting in continuous stimulation of cholinergic receptors. This overstimulation disrupts normal
nerve impulse transmission, leading to the toxic effects observed in poisoned organisms.[12]

Below is a diagram illustrating the signaling pathway of acetylcholinesterase and its inhibition
by an organophosphate insecticide like Trichloronat.
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Caption: Inhibition of Acetylcholinesterase by Trichloronat.
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Trichloronat are essential for
research purposes. While a specific, detailed protocol for the synthesis of Trichloronat is not
readily available in the provided search results, a general method for the synthesis of similar O-
Aryl O-Ethyl Phenylphosphonothionates has been described.[14] This typically involves the
reaction of an appropriate phenol with an ethylphosphonothioic dihalide.

For the analysis of Trichloronat in environmental samples, standardized methods such as
those developed by the U.S. Environmental Protection Agency (EPA) for organophosphorus
pesticides are generally employed. These methods often involve solvent extraction followed by
gas chromatography-mass spectrometry (GC-MS).[15][16][17]

Below is a generalized workflow for the analysis of Trichloronat in a soil sample.
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Caption: Generalized workflow for Trichloronat analysis in soil.

Conclusion

This technical guide has provided a detailed overview of Trichloronat, encompassing its
nomenclature, physicochemical properties, toxicity, and mechanism of action. The structured
presentation of data in tables and the visualization of key processes aim to facilitate a deeper
understanding of this compound for researchers and professionals in relevant fields. Further
research into detailed synthetic and analytical protocols will continue to be of value to the
scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

